Cas no 18193-07-2 (2-(4-fluorophenyl)-6-methylquinoline-4-carboxylic acid)

• Product Name: 2-(4-fluorophenyl)-6-methylquinoline-4-carboxylic acid
• CAS No: 18193-07-2
• MF: C₁₇H₁₂FNO₂
• MW: 281.281087875366
• CID: 906995
• PubChem ID: 284944
• Update Time: 2025-04-19

2-(4-fluorophenyl)-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-6-methylquinoline-4-carboxylic acid
• 6-METHYL-2-(4-FLUOROPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• 2-(4-Fluorophenyl)-6-methyl-4-quinolinecarboxylic acid
• 2-(4-fluoro-phenyl)-6-methyl-quinoline-4-carboxylic acid
• 2-(p-Fluorphenyl)-6-methyl-cinchoninsaeure
• AC1L61ZU
• AC1Q4OI4
• AR-1C7816
• CTK4D8012
• NSC141342
• NSC-141342
• 4-Quinolinecarboxylic acid, 2-(4-fluorophenyl)-6-methyl-
• DTXSID70301137
• 2-(4-fluorophenyl)-6-methyl-quinoline-4-carboxylic acid
• A812717
• FEUOXPARVIPXKS-UHFFFAOYSA-N
• 2-[p-Fluorophenyl]-6-methylcinchoninic acid
• AKOS002672277
• 18193-07-2
• DS-003356
• 2-(4-Fluorophenyl)-6-methyl-4-quinolinecarboxylic acid #

• Inchi： 1S/C17H12FNO2/c1-10-2-7-15-13(8-10)14(17(20)21)9-16(19-15)11-3-5-12(18)6-4-11/h2-9H,1H3,(H,20,21)
• InChI Key： FEUOXPARVIPXKS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(=O)O)=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 281.08526
• Monoisotopic Mass: 281.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 465.9°C at 760 mmHg
• Flash Point: 235.5°C
• Refractive Index: 1.65
• PSA: 50.19
• LogP: 4.04750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines